N'-(6-chloropyridin-2-yl)thiophene-2-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N’-(6-chloropyridin-2-yl)thiophene-2-carbohydrazide” is a chemical compound with the CAS Number: 478064-09-4 . It has a molecular weight of 253.71 and its IUPAC name is N’- (6-chloro-2-pyridinyl)-2-thiophenecarbohydrazide . The compound is in solid form .
Synthesis Analysis
The synthesis of similar compounds involves the use of thiophene-2-carbonyl chloride and hydrazide . The acid chloride is added dropwise to a mixture of hydrazide and NaOH in dichloromethane and water at 0 °C . After complete addition of acid chloride, the reaction mixture is stirred at 0 °C for 2 hours and at room temperature for another 2 hours .Molecular Structure Analysis
The InChI code for the compound is 1S/C10H8ClN3OS/c11-8-4-1-5-9 (12-8)13-14-10 (15)7-3-2-6-16-7/h1-6H, (H,12,13) (H,14,15) . This indicates the presence of chlorine, nitrogen, oxygen, sulfur, and carbon atoms in the compound.Physical And Chemical Properties Analysis
“N’-(6-chloropyridin-2-yl)thiophene-2-carbohydrazide” is a solid compound . It has a molecular weight of 253.71 .Scientific Research Applications
Nonlinear Optical (NLO) Material
This compound has been synthesized and used as a new organic nonlinear optical (NLO) material . Single crystals were grown by slow evaporation technique and the crystal structure was elucidated by single crystal X-ray diffraction method .
Optoelectronic Applications
The compound has been investigated for its potential in optoelectronic applications . An optical transparency at the cut-off wavelength of 355 nm was determined by UV–Vis–NIR spectroscopy .
Thermal Behavior Study
The thermal behavior of the compound was studied by TGA/DTA analysis .
Dielectric Properties
The dielectric constant (ε), dielectric loss (tan δ) and AC conductivity as a function of frequency and temperature was studied .
Second Harmonic Generation (SHG)
The SHG efficiency of the compound was determined using Kurtz and Perry powder technique and was 0.5 times greater than that of the KDP crystal .
Third-order Nonlinear Optical Properties
The third-order nonlinear optical properties were investigated in solution by Z-scan technique using a continuous wave (CW) DPSS laser at the wavelength of 532 nm .
Potential NLO Material for Frequency Generator
The compound could be a potential NLO material for frequency generator .
Potential NLO Material for Optical Limiters and Optical Switching Applications
The compound could also be a potential NLO material for optical limiters and optical switching applications .
Safety and Hazards
Future Directions
The development of thiophene-based chemosensors for the detection of various ions and molecules is an emerging area of research . The compound “N’-(6-chloropyridin-2-yl)thiophene-2-carbohydrazide” could potentially be used in the development of such chemosensors, given its structural similarity to other thiophene derivatives .
properties
IUPAC Name |
N'-(6-chloropyridin-2-yl)thiophene-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClN3OS/c11-8-4-1-5-9(12-8)13-14-10(15)7-3-2-6-16-7/h1-6H,(H,12,13)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQLFJNQPYHEWEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)Cl)NNC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(6-chloropyridin-2-yl)thiophene-2-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.